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Compound of Interest

Compound Name: Gea 857

Cat. No.: B1671417 Get Quote

Technical Support Center: Gea 857
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use and handling of Gea 857. This resource

offers troubleshooting advice and answers to frequently asked questions to ensure the integrity

and reproducibility of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is Gea 857 and what is its primary mechanism of action?

Gea 857, with the chemical name 2-(4-chlorophenyl)-1,1-dimethylethyl 2-amino-3-

methylbutanoate, is a research compound known primarily as a putative blocker of potassium

conductance.[1][2][3] It has been shown to enhance responses evoked by muscarinic agonists

and may interact with certain Ca2+-dependent K+ channels.[1] Additionally, Gea 857 has been

observed to block NMDA receptor-mediated increases in cyclic GMP.

Q2: What is the recommended storage condition for Gea 857?

For long-term stability, Gea 857 should be stored as a solid at -20°C.[2]

Q3: What are the physical and chemical properties of Gea 857?

Below is a summary of the key properties of Gea 857.
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Property Value Source

Molecular Formula C₁₅H₂₂ClNO₂ [3]

Molecular Weight 283.79 g/mol [3]

Appearance Solid [3]

Purity ≥98% [3]

Storage Temperature -20°C [2]

Q4: In which solvents is Gea 857 soluble?

While specific solubility data for Gea 857 is not readily available, compounds with similar

structures are often soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol,

and dimethylformamide (DMF). It is recommended to perform a small-scale solubility test

before preparing a stock solution.

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of Gea 857,

with a focus on preventing its degradation.

Issue 1: Inconsistent or weaker than expected
experimental results.
This could be due to the degradation of Gea 857.

Potential Cause A: Hydrolysis of the ester group. Gea 857 is a tert-butyl ester of an amino

acid. Esters, particularly those of amino acids, are susceptible to hydrolysis, which can be

catalyzed by acidic or basic conditions.[4][5][6] The tert-butyl ester is relatively stable but can

be cleaved under strongly acidic conditions.[7][8]

Solution:

Prepare stock solutions in anhydrous aprotic solvents like DMSO or DMF.
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If aqueous buffers are required for your experiment, prepare fresh dilutions from the

stock solution immediately before use.

Avoid using strongly acidic or basic buffers. Aim for a pH range of 6-8 for your final

experimental solution.

Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Potential Cause B: Improper storage. Exposure to moisture and elevated temperatures can

accelerate degradation.

Solution:

Always store the solid compound at -20°C in a tightly sealed container.[2]

Allow the container to warm to room temperature before opening to prevent

condensation of moisture onto the compound.[9]

For stock solutions in organic solvents, use anhydrous grade solvents and store at

-20°C or -80°C.

Issue 2: Precipitation of the compound in aqueous
solutions.

Potential Cause: Gea 857 may have limited solubility in aqueous buffers.

Solution:

First, dissolve Gea 857 in a minimal amount of an appropriate organic solvent (e.g.,

DMSO) to create a concentrated stock solution.

Then, dilute the stock solution into your aqueous buffer with vigorous vortexing.

Do not exceed the solubility limit of Gea 857 in the final aqueous solution. It is advisable

to perform a solubility test to determine the maximum usable concentration in your

specific buffer.
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Experimental Protocols
Protocol 1: Preparation of a Gea 857 Stock Solution

Materials:

Gea 857 solid

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

1. Allow the container of Gea 857 to equilibrate to room temperature before opening.

2. Weigh the desired amount of Gea 857 in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex thoroughly until the solid is completely dissolved.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: General Handling Recommendations to
Avoid Degradation

Use Anhydrous Solvents: For preparing stock solutions, always use high-purity, anhydrous

organic solvents to minimize water content and reduce the risk of hydrolysis.

Work Quickly with Aqueous Solutions: When preparing working solutions in aqueous buffers,

do so immediately before the experiment. Do not store Gea 857 in aqueous solutions for

extended periods.

Control pH: Maintain a neutral to slightly acidic pH (6-7.5) in your experimental buffers to

minimize base-catalyzed hydrolysis.
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Protect from Light (Precautionary): While specific photostability data is unavailable, it is good

practice to protect solutions of organic compounds from prolonged exposure to direct light.

Use amber vials or cover tubes with foil.

Inert Atmosphere (Optional): For utmost stability during long-term storage of the solid,

consider storing it under an inert atmosphere (e.g., argon or nitrogen).
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Caption: Inferred primary degradation pathway of Gea 857 via hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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